Sodium Tetraborate Decahydrate

• CAS No.: 1303-96-4
• Product Name: Sodium Tetraborate Decahydrate
• Molecular Formula: B₄H₂₀Na₂O₁₇
• Molecular Weight: 381.4 g/mol
• IUPAC Name: disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane;decahydrate
• Standard InChI: InChI=1S/B4O7.2Na.10H2O/c5-1-7-3-9-2(6)10-4(8-1)11-3;;;;;;;;;;;;/h;;;10*1H2/q-2;2*+1
• Standard InChIKey: CDMADVZSLOHIFP-UHFFFAOYSA-N
• SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Na+].[Na+]
• Canonical SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Na+].[Na+]
• Boiling Point: 608°F
• Colorform: White, monoclinic crystals; Hard crystals, granules or crystalline powder; efflorescent in dry air, the crystals often being coated with white powder; Crystalline granules or crystalline powder; White, crystalline solid [Note: Becomes anhydrous at 608 degrees F]
• Density: 1.73 g/cu cm; Relative density (water = 1): 1.7; 1.73
• Melting Point: 75 °C (decomposes); 167°F
• Physical Description: DryPowder; PelletsLargeCrystals; WHITE CRYSTALS OR CRYSTALLINE POWDER.; White, odorless, crystalline solid.; White, odorless, crystalline solid. [herbicide] [Note: Becomes anhydrous at 608°F.]
• Shelf Life: Stable. When heated above about 62 °C, borax loses water of crystallization, first forming the pentahydrate and then anhydrous sodium tetraborate.
• Solubility: In water, 5.93X10+4 mg/L at 25 °C; 3.17 g/100 g water at 25 °C; 1 g/16 mL in water; 1 g/0.6 mL boiling water; 1 g/1 mL glycerol; insoluble in alcohol; Insoluble in ethanol; 0.60 g/100 g acetone; Solubility in water, g/100ml at 20 °C: 5.1; 6%
• Synonyms: Borax (8CI); 20 Mule Team Borax; 20 Mule Team Borax Tech 4/200 Mesh; BR 100; BR 100 (borate); Borascu; Borax Decahydrate; Boric Acid (H2B4O7), Disodium Salt Decahydrate; Boricin; Boron Sodium Oxide (B4Na2O7) Decahydrate; Bura; Disodium Tetraborate De
• Vapor Pressure: Approximately 0 mm Hg; 0 mmHg (approx)
• PubChem Compound: 16211214
• Last Modified: Nov 11 2021